6-isopropyl-2-{[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]thio}-4(3H)-pyrimidinone

• IUPAC Name: 2-[(3-phenyl-1,2,4-oxadiazol-5-yl)methylsulfanyl]-4-propan-2-yl-1H-pyrimidin-6-one
• InChI: InChI=1S/C16H16N4O2S/c1-10(2)12-8-13(21)18-16(17-12)23-9-14-19-15(20-22-14)11-6-4-3-5-7-11/h3-8,10H,9H2,1-2H3,(H,17,18,21)
• InChI Key: CXPVECPLEBKDBQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC(=O)NC(=N1)SCC2=NC(=NO2)C3=CC=CC=C3
• Molecular Formula: C16H16N4O2S
• Molecular Weight: 328.4 g/mol

Description

6-isopropyl-2-{[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]thio}-4(3H)-pyrimidinone is a chemical compound that has gained attention in scientific research due to its potential applications.

Mechanism of Action

The mechanism of action of 6-isopropyl-2-{[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]thio}-4(3H)-pyrimidinone is not fully understood. However, it has been suggested that it may work by inhibiting bacterial and fungal cell wall synthesis or by interfering with the synthesis of prostaglandins, which are involved in inflammation and pain.
Biochemical and Physiological Effects
6-isopropyl-2-{[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]thio}-4(3H)-pyrimidinone has been shown to have various biochemical and physiological effects. It has been shown to have antibacterial and antifungal activity, as well as anti-inflammatory and analgesic activity. Additionally, it has been shown to have antioxidant activity and to inhibit the growth of cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using 6-isopropyl-2-{[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]thio}-4(3H)-pyrimidinone in lab experiments is its broad spectrum antimicrobial activity. This makes it a useful compound for studying the effects of antimicrobial agents on various microorganisms. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to study its effects on specific biochemical pathways.

Future Directions

There are several potential future directions for research on 6-isopropyl-2-{[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]thio}-4(3H)-pyrimidinone. One direction is to further study its mechanism of action and its effects on specific biochemical pathways. Another direction is to study its potential as an anti-cancer agent. Additionally, it may be useful to study its potential as a drug delivery system or to explore its potential in other scientific research fields, such as agriculture or environmental science.

Synthesis Methods

The synthesis of 6-isopropyl-2-{[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]thio}-4(3H)-pyrimidinone involves a multi-step process. The first step involves the reaction of 3-phenyl-1,2,4-oxadiazole-5-thiol with isopropyl bromide in the presence of potassium carbonate to yield 3-phenyl-1,2,4-oxadiazol-5-ylmethyl isopropyl sulfide. The second step involves the reaction of the resulting compound with cyanoacetamide in ethanol to yield 6-isopropyl-2-{[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]thio}-4(3H)-pyrimidinone.

Scientific Research Applications

6-isopropyl-2-{[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]thio}-4(3H)-pyrimidinone has been studied for its potential applications in various scientific research fields. It has been shown to have antimicrobial activity against various bacteria and fungi. Additionally, it has been studied for its potential as an anti-inflammatory and analgesic agent.